Cas no 376624-37-2 (3-methyl-7-(3-methylbutyl)-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-methyl-7-(3-methylbutyl)-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure

376624-37-2 structure

Product Name:3-methyl-7-(3-methylbutyl)-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

CAS No:376624-37-2

MF:C₁₉H₂₄N₄O₂S

MW:372.484462738037

CID:6132483

PubChem ID:988235

Update Time:2023-12-13

3-methyl-7-(3-methylbutyl)-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

- 3-methyl-7-(3-methylbutyl)-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- 7-isopentyl-3-methyl-8-((4-methylbenzyl)thio)-3,7-dihydro-1H-purine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(3-methylbutyl)-8-[[(4-methylphenyl)methyl]thio]-
- 376624-37-2
- 3-methyl-7-(3-methylbutyl)-8-[(4-methylphenyl)methylsulfanyl]purine-2,6-dione
- HMS2248C14
- WAY-303993
- 7-isopentyl-3-methyl-8-[(4-methylbenzyl)thio]-3,7-dihydro-1H-purine-2,6-dione
- Oprea1_455889
- AKOS000723745
- CHEMBL1548907
- F1167-0054
- MLS000103118
- AB00433102-04
- SMR000015578
- Oprea1_333772
- Inchi： 1S/C19H24N4O2S/c1-12(2)9-10-23-15-16(22(4)18(25)21-17(15)24)20-19(23)26-11-14-7-5-13(3)6-8-14/h5-8,12H,9-11H2,1-4H3,(H,21,24,25)
- InChI Key： JWEMAIXAXWGFFA-UHFFFAOYSA-N
- SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)NC2=O)N=C1SCC1=CC=C(C)C=C1

Computed Properties

Exact Mass: 372.16199719g/mol
Monoisotopic Mass: 372.16199719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 522
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 92.5Å²

3-methyl-7-(3-methylbutyl)-8-{(4-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1167-0054-2μmol	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1167-0054-5μmol	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1167-0054-10μmol	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1167-0054-20μmol	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1167-0054-1mg	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1167-0054-2mg	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1167-0054-3mg	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1167-0054-4mg	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1167-0054-5mg	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1167-0054-10mg	3-methyl-7-(3-methylbutyl)-8-{[(4-methylphenyl)methyl]sulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione	376624-37-2	90%+	10mg	$79.0	2023-05-17